2-Benzyl-2-azaspiro[3.3]heptane

• IUPAC Name: 2-benzyl-2-azaspiro[3.3]heptane
• InChI: InChI=1S/C13H17N/c1-2-5-12(6-3-1)9-14-10-13(11-14)7-4-8-13/h1-3,5-6H,4,7-11H2
• InChI Key: WCIHJDHZGRPNOX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CN(C2)CC3=CC=CC=C3
• Molecular Formula: C13H17N
• DSSTOX Substance ID: DTXSID601280356
• Molecular Weight: 187.28 g/mol
• CAS No.: 1416438-72-6

Description

2-Benzyl-2-azaspiro[3.3]heptane is an organic compound with a molecular formula of C14H20N2. It is a type of cyclic amine that is used in a variety of scientific research applications, and is most commonly synthesized through the reaction of this compound bromide with sodium hydroxide. This compound is used in a variety of scientific research applications, including as a reagent in organic synthesis, as an intermediate in the synthesis of pharmaceuticals, and as a ligand in metal complexes.

Scientific Research Applications

Synthesis and Chemistry

• Synthesis of Novel Amino Acids : Radchenko, Grygorenko, and Komarov (2010) synthesized novel amino acids like 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid. These amino acids are added to the family of sterically constrained amino acids for use in chemistry, biochemistry, and drug design (Radchenko, Grygorenko, & Komarov, 2010).
• Regioselective Cycloaddition : Molchanov and Tran (2013) obtained substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates via a regioselective 1,3-dipolar cycloaddition of C-aryl- and C-carbamoylnitrones (Molchanov & Tran, 2013).
• Spirocyclic Oxetane-Fused Benzimidazole Synthesis : Gurry, McArdle, and Aldabbagh (2015) described a synthesis process for spirocyclic oxetanes, including 2-oxa-6-azaspiro[3.3]heptane, leading to novel structures like [1,2-a] ring-fused benzimidazole (Gurry, McArdle, & Aldabbagh, 2015).
• Lipophilicity Studies : Degorce, Bodnarchuk, and Scott (2019) analyzed azaspiro[3.3]heptanes in a medicinal chemistry context, noting changes in lipophilicity and basicity when used as replacements for certain heterocycles (Degorce, Bodnarchuk, & Scott, 2019).

Drug Design and Pharmaceutical Applications

• Novel Angular Spirocyclic Azetidines : Guerot, Tchitchanov, Knust, and Carreira (2011) synthesized various novel angular azaspiro[3.3]heptanes for potential use in drug discovery (Guerot, Tchitchanov, Knust, & Carreira, 2011).
• Dopamine D3 Receptor Antagonists Development : Micheli et al. (2016) described a series of 1,2,4-triazolyl 5-azaspiro[2.4]heptanes with high affinity and selectivity at the dopamine D3 receptor, highlighting their potential as drug candidates (Micheli et al., 2016).

Miscellaneous Applications

• Crossed [2 + 2] Cycloaddition : Murray et al. (2021) described a [2 + 2] photocycloaddition reaction yielding various spiro[3.3]heptane motifs, demonstrating versatility in medicinal chemistry (Murray et al., 2021).

Safety and Hazards

The safety information available indicates that 2-Benzyl-2-azaspiro[3.3]heptane has a hazard statement of H302. Precautionary statements include P280;P305+P351+P338. The signal word for this compound is “Warning” and it is represented by the exclamation mark pictogram.

Future Directions

Azaspiro[3.3]heptanes, including 2-Benzyl-2-azaspiro[3.3]heptane, are valuable synthetic targets for drug discovery programs. The challenges associated with the preparation and diversification of this moiety as compared to other small, saturated rings have led to limited applications of compounds containing this spirocycle. Therefore, future research may focus on overcoming these challenges and expanding the applications of these compounds.

Mechanism of Action

Target of Action

It is known that this compound is a bioisostere of piperidine , which is a common moiety in many bioactive compounds and drugs . Therefore, it can be inferred that 2-Benzyl-2-azaspiro[3.3]heptane may interact with similar targets as piperidine-based compounds.

Mode of Action

As a bioisostere of piperidine , it is likely to interact with its targets in a similar manner. Bioisosteres are often used in drug design to modify the properties of a compound while maintaining its biological activity .

Biochemical Pathways

Given its structural similarity to piperidine , it may influence similar biochemical pathways.

Pharmacokinetics

Some calculated physicochemical properties suggest that it has low gastrointestinal absorption and is a substrate for p-glycoprotein, which can affect its distribution and excretion . It is also predicted to be a CYP2D6 inhibitor , which could impact its metabolism and potentially lead to drug-drug interactions.

Result of Action

As a bioisostere of piperidine , it is likely to produce similar effects.

Action Environment

It is recommended to be stored in a dark place, sealed, and at room temperature , suggesting that light, air, and temperature could affect its stability.